![molecular formula C18H24N2OS B256187 4-(2-((4,6,8-Trimethylquinolin-2-yl)thio)ethyl)morpholine](/img/structure/B256187.png)
4-(2-((4,6,8-Trimethylquinolin-2-yl)thio)ethyl)morpholine
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Overview
Description
4-(2-((4,6,8-Trimethylquinolin-2-yl)thio)ethyl)morpholine, also known as TQEM, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 4-(2-((4,6,8-Trimethylquinolin-2-yl)thio)ethyl)morpholine is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in cancer cell proliferation. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell proliferation, induction of apoptosis, and activation of various signaling pathways. This compound has also been shown to have low toxicity in normal cells, making it a promising candidate for further investigation as an anticancer agent.
Advantages and Limitations for Lab Experiments
One advantage of 4-(2-((4,6,8-Trimethylquinolin-2-yl)thio)ethyl)morpholine is its ease of synthesis, which makes it readily available for use in laboratory experiments. This compound also has low toxicity in normal cells, making it a safer alternative to other anticancer agents. However, one limitation of this compound is its limited solubility in aqueous solutions, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the study of 4-(2-((4,6,8-Trimethylquinolin-2-yl)thio)ethyl)morpholine, including further investigation of its potential as an anticancer agent, optimization of its synthesis method, and exploration of its applications in materials science and organic synthesis. Additionally, more research is needed to fully understand the mechanism of action of this compound and its biochemical and physiological effects.
Synthesis Methods
4-(2-((4,6,8-Trimethylquinolin-2-yl)thio)ethyl)morpholine can be synthesized through a multistep process involving the reaction of 4,6,8-trimethylquinoline with 2-bromoethyl methyl sulfide, followed by the reaction with morpholine. The final product is obtained through purification using column chromatography.
Scientific Research Applications
4-(2-((4,6,8-Trimethylquinolin-2-yl)thio)ethyl)morpholine has been studied for its potential use in various scientific fields, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, this compound has been investigated for its potential as an anticancer agent, with promising results in preclinical studies. In materials science, this compound has been used as a building block for the synthesis of novel luminescent materials. In organic synthesis, this compound has been used as a reagent for the synthesis of various compounds.
properties
Molecular Formula |
C18H24N2OS |
---|---|
Molecular Weight |
316.5 g/mol |
IUPAC Name |
4-[2-(4,6,8-trimethylquinolin-2-yl)sulfanylethyl]morpholine |
InChI |
InChI=1S/C18H24N2OS/c1-13-10-15(3)18-16(11-13)14(2)12-17(19-18)22-9-6-20-4-7-21-8-5-20/h10-12H,4-9H2,1-3H3 |
InChI Key |
QEQIBGZMXIXIFT-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C2C(=C1)C(=CC(=N2)SCCN3CCOCC3)C)C |
Canonical SMILES |
CC1=CC(=C2C(=C1)C(=CC(=N2)SCCN3CCOCC3)C)C |
Origin of Product |
United States |
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